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Compound of Interest

Compound Name: 1-(2-Aminoethyl)piperidin-3-ol

Cat. No.: B1275175

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety and handling protocols
for 1-(2-Aminoethyl)piperidin-3-ol (CAS No. 847499-95-0). Due to the limited availability of
detailed toxicological data for this specific compound, this guide incorporates safety information
from structurally related piperidine derivatives to ensure a thorough and cautious approach to

its handling.

Identifier Value Source

Chemical Name 1-(2-Aminoethyl)piperidin-3-ol CymitQuimica

CAS Number 847499-95-0 Key Organics[1]

Molecular Formula C7H16N20 CymitQuimica
1-(2-Amino-ethyl)-piperidin-3-

Synonyms ol, 3-Piperidinol, 1-(2- CymitQuimica
aminoethyl)-

) Colorless to pale yellow liquid o
Physical State CymitQuimica

or solid

Hazard Identification and Classification
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GHS Hazard Classification:

While a complete GHS classification for 1-(2-Aminoethyl)piperidin-3-ol is not fully
established, based on available data, it is considered hazardous.[1] A safety data sheet for the
compound indicates the following hazards:

» Acute Toxicity, Oral (Category 4): H302 - Harmful if swallowed.[1]

¢ Acute Toxicity, Dermal (Category 4): H312 - Harmful in contact with skin.[1]
o Acute Toxicity, Inhalation (Category 4): H332 - Harmful if inhaled.[1]
Analogous Compound Data (3-Hydroxypiperidine):

Data from the closely related compound, 3-Hydroxypiperidine, suggests the following additional
hazards should be considered:

» Skin Corrosion/Irritation (Category 1B): H314 - Causes severe skin burns and eye damage.

[21[3]
e Serious Eye Damage/Eye Irritation (Category 1): H318 - Causes serious eye damage.[2][3]

o Specific Target Organ Toxicity - Single Exposure (Category 3), Respiratory System: H335 -
May cause respiratory irritation.[3]

Signal Word:Danger (based on analogue data)
Hazard Pictograms (Anticipated):
Summary of Potential Health Effects:

 Inhalation: Harmful if inhaled. May cause respiratory irritation, characterized by coughing,
choking, or shortness of breath.[1][3]

o Skin Contact: Harmful in contact with skin.[1] May cause severe skin burns.[2][3]

o Eye Contact: May cause serious eye damage.[2][3]
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 Ingestion: Harmful if swallowed.[1] Ingestion of corrosive materials can cause serious injury.

[3]

Exposure Controls and Personal Protection

A comprehensive personal protective equipment (PPE) strategy is mandatory when handling 1-
(2-Aminoethyl)piperidin-3-ol.

Protection Type Recommended Equipment Specifications and Rationale

Wear tightly fitting safety
] Chemical safety goggles and a  goggles.[4] A face shield
Eye/Face Protection ) i
face shield should be used where there is

a potential for splashing.

] ] Wear appropriate protective
Chemical-resistant gloves )
) ] o gloves and clothing to prevent
Skin Protection (e.g., nitrile rubber), lab coat, ] )
] ) skin exposure.[2] Immediately
and protective clothing ) )
remove contaminated clothing.

Use a respirator if ventilation is

inadequate or if there is a risk
. _ NIOSH/MSHA-approved ] ] )
Respiratory Protection ) of inhaling vapors or mists.[2]
respirator _ _
[5] Ensure the respirator is

fitted correctly.

Wash hands thoroughly after

_ handling.[1][6] Do not eat,
Hygiene Measures ] )
drink, or smoke in work areas.

[6]

Safe Handling and Storage

Handling:
e Handle in a well-ventilated area, preferably in a chemical fume hood.[5]

e Avoid contact with skin, eyes, and clothing.[5]
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» Keep away from heat, sparks, and open flames. Piperidine derivatives can be flammable.[5]

e Use non-sparking tools and explosion-proof equipment where necessary.[5][6]

e Ground and bond containers and receiving equipment to prevent static discharge.[6]

Storage:

First-Aid Measures

Store in a tightly closed, properly labeled container.[5]
Keep in a cool, dry, and well-ventilated place.[5]
Store away from incompatible materials such as strong oxidizing agents and acids.[5]

Designate a specific corrosives area for storage.[5]

Exposure Route

First-Aid Protocol

Inhalation

Remove the victim to fresh air and keep at rest
in a position comfortable for breathing. If
respiratory irritation or distress occurs, seek

medical attention.[1]

Skin Contact

Immediately remove all contaminated clothing.
Wash the affected area with plenty of soap and
water. If skin irritation occurs, seek medical

advice.[1]

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses if present and easy to
do. Continue rinsing. If eye irritation persists, get

medical attention.[1]

Ingestion

Do NOT induce vomiting. If the victim is
conscious, rinse their mouth with water. Seek

immediate medical attention.[1]
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Accidental Release Measures

o Personal Precautions: Evacuate personnel from the area. Avoid breathing vapors and ensure
adequate ventilation. Wear appropriate personal protective equipment.[3]

o Environmental Precautions: Prevent the substance from entering drains or waterways.[7]

o Containment and Cleanup: For small spills, absorb with an inert material (e.g., sand,
vermiculite) and place in a suitable container for disposal.[7] For larger spills, dike the area to
prevent spreading.[7]

Experimental Protocol: Standard Handling of a
Hazardous Chemical Substance

This protocol outlines the general steps for safely handling a hazardous chemical such as 1-(2-
Aminoethyl)piperidin-3-ol in a laboratory setting.

e Preparation and Pre-Handling Check:

o

Ensure the Safety Data Sheet (SDS) has been reviewed and understood.

[¢]

Verify that the chemical fume hood is functioning correctly.

o

Assemble all necessary PPE (gloves, goggles, face shield, lab coat).

[e]

Prepare a designated waste container for the chemical.

o

Ensure that an emergency eyewash station and safety shower are accessible.

e Chemical Handling:

[¢]

Perform all manipulations of the chemical within the fume hood.

[e]

Carefully open the container, avoiding inhalation of any fumes.

o

Use appropriate tools (e.g., spatula, pipette) to transfer the chemical.

[¢]

If the substance is a solid, avoid creating dust.
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o Close the container tightly after use.

e Post-Handling Procedures:

Decontaminate all equipment that came into contact with the chemical.

[e]

o

Dispose of waste in the designated hazardous waste container.

[¢]

Clean the work area thoroughly.

Remove PPE in the correct order to avoid self-contamination.

[¢]

[e]

Wash hands thoroughly with soap and water.

Visualizations
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Caption: Workflow for the safe handling of hazardous chemicals.
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Disclaimer: This guide is intended for informational purposes only and should not be
considered a substitute for a formal risk assessment or the guidance of a qualified safety
professional. Always consult the most current Safety Data Sheet for 1-(2-
Aminoethyl)piperidin-3-ol before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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